N,N-bis(3-chloropropyl) methylamine hydrochloride

• CAS No.: 2158-66-9
• Molecular Formula: C7H16Cl3N
• Molecular Weight: 220.6 g/mol
• IUPAC Name: 3-chloro-N-(3-chloropropyl)-N-methylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C7H15Cl2N.ClH/c1-10(6-2-4-8)7-3-5-9;/h2-7H2,1H3;1H
• InChI Key: NHONRWLXVRUKET-UHFFFAOYSA-N
• SMILES: CN(CCCCl)CCCCl.Cl

Description

N,N-bis(3-chloropropyl) methylamine hydrochloride is a useful research compound. Its molecular formula is C7H16Cl3N and its molecular weight is 220.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 126213. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A solution of about 60 grams of N,N-bis(3-hydroxypropyl)methylamine in 110 ml of chloroform is saturated, with cooling and stirring, with anhydrous hydrogen chloride gas. To the resulting two-phase liquid mixture is added, over a period of about 30 minutes at a temperature of 0-5° C., approximately 66 ml of thionyl chloride. The homogeneous solution thus obtained is allowed to stand at room temperature for a period of about 15 hours, the solution is then heated at reflux temperature for an additional two-hour period, and the chloroform is evaporated in vacuo from the light brown-colored reaction solution. The residual material is washed with ethanol, and is then crystallized from a mixture of 200 ml ethanol: 800 ml ether. The white crystalline product thus obtained is recovered by filtration, washed with three portions of ether, then with hexane, and dried in vacuo at 25° C. to give about 80 grams of N,N-bis(3-chloropropyl) methylamine hydrochloride; m.p. 86-88° C.